molecular formula C25H27N5O5 B2393294 2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(4-nitrophenyl)acetamide CAS No. 921463-09-4

2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(4-nitrophenyl)acetamide

Cat. No. B2393294
CAS RN: 921463-09-4
M. Wt: 477.521
InChI Key: PWEDHDJMMIZYSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O5 and its molecular weight is 477.521. The purity is usually 95%.
BenchChem offers high-quality 2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(4-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(4-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications of Heterocyclic Compounds

Heterocyclic compounds, such as the one , are of significant interest in pharmaceutical research due to their complex structures and potential for therapeutic use. While the direct studies on this compound were not found, research on similar compounds provides valuable insights.

1. Synthesis and Evaluation for Potential Carcinogenicity The synthesis of heterocyclic compounds and their evaluation for potential carcinogenicity is a critical area of research. Compounds with one or more aromatic rings, similar to the specified chemical, are synthesized and evaluated in vitro for their carcinogenic potential. This is essential for understanding the safety profile of new compounds before considering their therapeutic applications (Ashby et al., 1978).

2. Novel Synthesis Processes Research on novel synthesis processes of compounds with therapeutic potential, focusing on improving yield and process efficiency, is another vital area. For instance, studies on the synthesis of omeprazole and its impurities provide insights into the development of pharmaceuticals and the importance of understanding impurity profiles for safety and efficacy (Saini et al., 2019).

3. Pharmacological Profiling Behavioral pharmacology studies, such as those conducted on selective antagonists, help in profiling the anxiolytic and antidepressant potential of compounds. These studies are crucial for identifying new treatments for anxiety and affective disorders (Hudzik et al., 2003).

4. Stereochemistry and Pharmacological Profile The relationship between stereochemistry and the pharmacological profile of compounds, especially in central nervous system agents, is a critical research domain. Such studies provide evidence for the pharmacological advantages of specific stereoisomers, guiding the selection of more effective drug candidates (Veinberg et al., 2015).

5. Advanced Oxidation Processes Investigations into advanced oxidation processes (AOPs) for the degradation of pharmaceutical compounds, including the study of by-products and biotoxicity, are essential for environmental safety. This research helps understand how to mitigate the environmental impact of pharmaceuticals (Qutob et al., 2022).

properties

IUPAC Name

2-[5-methoxy-4-oxo-2-[(4-phenylpiperazin-1-yl)methyl]pyridin-1-yl]-N-(4-nitrophenyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H27N5O5/c1-35-24-17-29(18-25(32)26-19-7-9-21(10-8-19)30(33)34)22(15-23(24)31)16-27-11-13-28(14-12-27)20-5-3-2-4-6-20/h2-10,15,17H,11-14,16,18H2,1H3,(H,26,32)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PWEDHDJMMIZYSA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CN(C(=CC1=O)CN2CCN(CC2)C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H27N5O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

477.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)-N-(4-nitrophenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.